1-(3-hydroxypropyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one
CAS No.: 899973-85-4
Cat. No.: VC6481736
Molecular Formula: C20H23N3O3S
Molecular Weight: 385.48
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 899973-85-4 |
|---|---|
| Molecular Formula | C20H23N3O3S |
| Molecular Weight | 385.48 |
| IUPAC Name | 4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1-(3-hydroxypropyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
| Standard InChI | InChI=1S/C20H23N3O3S/c24-12-4-10-23-17-8-3-6-15(17)19(21-20(23)26)27-13-18(25)22-11-9-14-5-1-2-7-16(14)22/h1-2,5,7,24H,3-4,6,8-13H2 |
| Standard InChI Key | VKAHIULQQFKKHG-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C1)N(C(=O)N=C2SCC(=O)N3CCC4=CC=CC=C43)CCCO |
Introduction
1-(3-hydroxypropyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a complex organic compound with the CAS number 899973-85-4. It is a research compound used in various chemical and biological studies, particularly in medicinal chemistry. The compound's molecular formula is C20H23N3O3S, and its molecular weight is approximately 385.5 g/mol .
Biological Activities
While specific biological activities of 1-(3-hydroxypropyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one are not extensively reported, compounds with similar structural motifs are often explored for their potential in medicinal chemistry, including antioxidant, anti-inflammatory, and antiviral activities .
Research Applications
This compound is primarily used in research settings for its potential applications in medicinal chemistry. It is available from suppliers for research purposes only and is not intended for human or veterinary use.
Comparison with Similar Compounds
A related compound, 1-(3-hydroxypropyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-5,6,7,8-tetrahydroquinazolin-2(1H)-one, has a CAS number of 899743-34-1 and a molecular weight of 399.5 g/mol . This comparison highlights the structural diversity within similar compounds, which can lead to different biological activities and applications.
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